Cas no 2228663-95-2 (3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine)

• Product Name: 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine
• CAS No: 2228663-95-2
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• CID: 6149453
• PubChem ID: 165720384
• Update Time: 2025-05-22

3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine
• 2228663-95-2
• 3-[3-chloro-4-(trifluoromethyl)phenyl]-3-methylbutan-1-amine
• EN300-2005318

• Inchi： 1S/C12H15ClF3N/c1-11(2,5-6-17)8-3-4-9(10(13)7-8)12(14,15)16/h3-4,7H,5-6,17H2,1-2H3
• InChI Key： YYNNBQAWEVPUHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)(C)CCN

Computed Properties

• Exact Mass: 265.0845117g/mol
• Monoisotopic Mass: 265.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine

Comprehensive Overview of 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine (CAS No. 2228663-95-2)

The compound 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine (CAS No. 2228663-95-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a chloro-substituted phenyl ring, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and the latest trends surrounding its use in modern chemistry.

One of the most searched questions in the field of organic chemistry is how fluorinated compounds like 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine contribute to drug discovery. The trifluoromethyl group is known for enhancing metabolic stability and lipophilicity, which are critical factors in the development of new therapeutics. Researchers are particularly interested in how this compound interacts with biological targets, given its potential to improve pharmacokinetic profiles.

Another hot topic in the scientific community is the role of chloro-substituted aromatic amines in agrochemical formulations. The presence of a chloro group in 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine suggests possible applications in crop protection, where such compounds are often used to design pesticides with higher efficacy and lower environmental impact. This aligns with the growing demand for sustainable agricultural solutions.

From a synthetic chemistry perspective, the preparation of 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine involves multi-step reactions, including halogenation and amination processes. Recent advancements in catalytic methods have made the synthesis of such compounds more efficient, reducing waste and improving yields. This is particularly relevant to industries focused on green chemistry principles.

In the context of material science, the trifluoromethylphenyl moiety in this compound has been explored for its potential in designing advanced polymers and coatings. The combination of halogen and fluorine atoms can impart unique properties like thermal stability and chemical resistance, making it valuable for high-performance applications.

The safety and handling of 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine are also frequently discussed topics. While it is not classified as a hazardous material, proper laboratory practices should always be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE).

As the demand for innovative chemical solutions grows, 3-3-chloro-4-(trifluoromethyl)phenyl-3-methylbutan-1-amine continues to attract attention for its versatility. Whether in drug development, agrochemicals, or advanced materials, its unique structure offers numerous opportunities for research and commercialization. Stay tuned for further breakthroughs involving this remarkable compound.